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Compound of Interest

Compound Name: 1-Cyclopentenylphenylmethane

Cat. No.: B103551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathways for

1-cyclopentenylphenylmethane and its derivatives. The information compiled herein is

intended to serve as a valuable resource for researchers and professionals engaged in organic

synthesis and drug development. This document details established methodologies, including

the Wittig reaction, Grignard reaction followed by dehydration, Suzuki-Miyaura coupling, and

the Heck reaction, providing experimental protocols and quantitative data where available.

Core Synthesis Pathways
The synthesis of 1-cyclopentenylphenylmethane derivatives can be approached through

several strategic disconnections of the target molecule. The most common and effective

methods involve the formation of the carbon-carbon bond between the cyclopentenyl and

phenylmethyl moieties or the construction of the cyclopentene ring itself. The following sections

delineate the most prevalent and effective synthetic strategies.

Wittig Reaction
The Wittig reaction is a powerful and widely used method for the formation of carbon-carbon

double bonds, making it a primary choice for the synthesis of 1-cyclopentenylphenylmethane
derivatives.[1][2][3] This pathway involves the reaction of a phosphorus ylide, generated from a

phosphonium salt, with a ketone or aldehyde.[1] For the synthesis of the target compound, this

translates to the reaction of cyclopentanone with benzyltriphenylphosphonium ylide.
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Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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